Cas no 1207062-34-7 ((Z)-ethyl 2-(2-(5-(1-methyl-4-ethoxycarbonyl-1H-pyrazole))hydrazono)-2-chloroacetate)

• Product Name: (Z)-ethyl 2-(2-(5-(1-methyl-4-ethoxycarbonyl-1H-pyrazole))hydrazono)-2-chloroacetate
• CAS No: 1207062-34-7
• MF: C₁₁H₁₅ClN₄O₄
• MW: 302.714201211929
• CID: 4577392
• Update Time: 2025-07-19

(Z)-ethyl 2-(2-(5-(1-methyl-4-ethoxycarbonyl-1H-pyrazole))hydrazono)-2-chloroacetate Chemical and Physical Properties

Names and Identifiers

• (Z)-ethyl 2-(2-(5-(1-methyl-4-ethoxycarbonyl-1H-pyrazole))hydrazono)-2-chloroacetate
• ethyl 5-[(2Z)-2-(1-chloro-2-ethoxy-2-oxoethylidene)hydrazinyl]-1-methylpyrazole-4-carboxylate

• Inchi： 1S/C11H15ClN4O4/c1-4-19-10(17)7-6-13-16(3)9(7)15-14-8(12)11(18)20-5-2/h6,15H,4-5H2,1-3H3/b14-8-
• InChI Key： TZLIVOLYCVSGMK-ZSOIEALJSA-N
• SMILES： Cl/C(/C(=O)OCC)=N\NC1=C(C(=O)OCC)C=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 391
• XLogP3: 3
• Topological Polar Surface Area: 94.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on (Z)-ethyl 2-(2-(5-(1-methyl-4-ethoxycarbonyl-1H-pyrazole))hydrazono)-2-chloroacetate

Research Brief on (Z)-ethyl 2-(2-(5-(1-methyl-4-ethoxycarbonyl-1H-pyrazole))hydrazono)-2-chloroacetate (CAS: 1207062-34-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyrazole derivatives, particularly (Z)-ethyl 2-(2-(5-(1-methyl-4-ethoxycarbonyl-1H-pyrazole))hydrazono)-2-chloroacetate (CAS: 1207062-34-7), as promising scaffolds for drug discovery. This compound, characterized by its unique hydrazono and chloroacetate functionalities, has garnered attention due to its potential applications in targeting various biological pathways. The following brief synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route for (Z)-ethyl 2-(2-(5-(1-methyl-4-ethoxycarbonyl-1H-pyrazole))hydrazono)-2-chloroacetate, emphasizing its high yield (82%) and purity (>98%). The synthesis involved a multi-step process starting from 1-methyl-4-ethoxycarbonyl-1H-pyrazole, followed by hydrazone formation and chloroacetylation. The researchers noted that the (Z)-configuration of the hydrazono moiety was critical for maintaining the compound's stability and biological activity. This finding underscores the importance of stereochemistry in the design of pyrazole-based therapeutics.

In terms of biological activity, recent in vitro studies have demonstrated that (Z)-ethyl 2-(2-(5-(1-methyl-4-ethoxycarbonyl-1H-pyrazole))hydrazono)-2-chloroacetate exhibits potent inhibitory effects against several kinase targets, including CDK2 and EGFR, with IC50 values in the low micromolar range. Molecular docking simulations revealed that the compound binds to the ATP-binding pocket of these kinases, forming key hydrogen bonds with conserved residues. These results suggest its potential as a lead compound for developing kinase inhibitors in cancer therapy.

Further investigations into the mechanism of action have uncovered that this compound induces apoptosis in cancer cell lines through the activation of caspase-3 and PARP cleavage. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the chloroacetate group plays a crucial role in this pro-apoptotic activity, likely through alkylation of cellular thiols. This dual functionality—kinase inhibition and pro-apoptotic effects—positions (Z)-ethyl 2-(2-(5-(1-methyl-4-ethoxycarbonyl-1H-pyrazole))hydrazono)-2-chloroacetate as a multifunctional agent in oncology research.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of this compound. Preliminary ADME studies indicate moderate metabolic stability in liver microsomes but poor aqueous solubility, which may limit its bioavailability. Current research efforts are focused on structural modifications, such as the introduction of solubilizing groups, to address these limitations while preserving the compound's biological activity.

In conclusion, (Z)-ethyl 2-(2-(5-(1-methyl-4-ethoxycarbonyl-1H-pyrazole))hydrazono)-2-chloroacetate represents a compelling case study in the rational design of pyrazole-based therapeutics. Its unique chemical structure and demonstrated biological activities make it a valuable tool for understanding kinase inhibition mechanisms and developing novel anticancer agents. Future research directions should explore its potential in combination therapies and further optimize its drug-like properties for clinical translation.